Cas no 68880-55-7 (SPIRAMYCIN ADIPATE)
SPIRAMYCIN ADIPATE structure
Product Name:SPIRAMYCIN ADIPATE
CAS No:68880-55-7
MF:C49H84N2O18
MW:989.193877220154
CID:518665
PubChem ID:6450354
Update Time:2025-04-19
SPIRAMYCIN ADIPATE Chemical and Physical Properties
Names and Identifiers
-
- hexanedioic acid - [(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-{[(2S,3R,4R,5S,6R)-5-{[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-10-{[(5S,6R)-5-(dimethylamino)-6-methyltetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-5-methoxy-9,16-di
- Hexanedioic acid, compd. with spiramycin (1:1)
- Mamivert
- RP 5337
- Spiramycin, hexanedioate (salt)
- Suanovil
- spiramycin adipate
- Spiramycin,hexanedioate
- 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde;hexanedioic acid
- NS00120028
- Antibiotic 799
- Spiramycin, hexanedioate (1:1) (salt)
- EINECS 272-570-0
- UNII-L9KNT101OK
- 68880-55-7
- L9KNT101OK
- SPIRAMYCIN ADIPATE
-
- Inchi: 1S/C43H74N2O14.C6H10O4/c1-24-21-29(19-20-46)39(59-42-37(49)36(45(9)10)38(27(4)56-42)58-35-23-43(6,51)41(50)28(5)55-35)40(52-11)31(47)22-33(48)53-25(2)15-13-12-14-16-32(24)57-34-18-17-30(44(7)8)26(3)54-34;7-5(8)3-1-2-4-6(9)10/h12-14,16,20,24-32,34-42,47,49-51H,15,17-19,21-23H2,1-11H3;1-4H2,(H,7,8)(H,9,10)/b13-12+,16-14+;/t24-,25-,26-,27-,28+,29+,30+,31-,32+,34?,35+,36-,37-,38-,39+,40+,41+,42+,43-;/m1./s1
- InChI Key: PLQDGTZICFBBSO-DPUAUXBSSA-N
- SMILES: O1[C@H](C)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)OC1CC[C@@H]([C@@H](C)O1)N(C)C)O)OC)O)N(C)C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O.OC(CCCCC(=O)O)=O |t:19,21|
Computed Properties
- Exact Mass: 988.572
- Monoisotopic Mass: 988.572
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 69
- Rotatable Bond Count: 16
- Complexity: 1480
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 18
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 270A^2
Experimental Properties
- Boiling Point: 913.7°Cat760mmHg
- Flash Point: 506.4°C
- PSA: 269.98000
- LogP: 3.04110
SPIRAMYCIN ADIPATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S682365-250mg |
Spiramycin Adipate |
68880-55-7 | 250mg |
$ 121.00 | 2023-09-06 | ||
| TRC | S682365-500mg |
Spiramycin Adipate |
68880-55-7 | 500mg |
$ 190.00 | 2023-09-06 | ||
| TRC | S682365-1g |
Spiramycin Adipate |
68880-55-7 | 1g |
$ 244.00 | 2023-09-06 | ||
| TRC | S682365-5g |
Spiramycin Adipate |
68880-55-7 | 5g |
$628.00 | 2023-05-17 | ||
| A2B Chem LLC | AW55530-500mg |
Spiramycin, hexanedioate (1:1) (salt)OTHER CA INDEX NAMES:Hexanedioic acid, compd. with spiramycin (1:1) |
68880-55-7 | 500mg |
$303.00 | 2024-04-19 | ||
| A2B Chem LLC | AW55530-250mg |
Spiramycin, hexanedioate (1:1) (salt)OTHER CA INDEX NAMES:Hexanedioic acid, compd. with spiramycin (1:1) |
68880-55-7 | 250mg |
$238.00 | 2024-04-19 | ||
| A2B Chem LLC | AW55530-1g |
Spiramycin, hexanedioate (1:1) (salt)OTHER CA INDEX NAMES:Hexanedioic acid, compd. with spiramycin (1:1) |
68880-55-7 | 1g |
$354.00 | 2024-04-19 | ||
| A2B Chem LLC | AW55530-5g |
Spiramycin, hexanedioate (1:1) (salt)OTHER CA INDEX NAMES:Hexanedioic acid, compd. with spiramycin (1:1) |
68880-55-7 | Spiramycin | 5g |
$436.00 | 2023-12-30 |
SPIRAMYCIN ADIPATE Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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